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Introduction
Estratetraenol (EST) is an endogenous steroid found in women that has garnered significant

interest for its putative role as a human pheromone.[1] First identified in the urine of pregnant

women, this compound is structurally related to estrogenic hormones but notably lacks

estrogenic activity.[1][2] Research suggests that estratetraenol may influence mood, social

cognition, and behavior in a sex-specific manner, making it a subject of investigation in fields

ranging from neurobiology to psychology and drug development.[3][4][5] This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

known biological effects of estratetraenol, with a focus on experimental methodologies and

potential signaling pathways.

Chemical Identity and Physicochemical Properties
Estratetraenol is a C18 steroid belonging to the estrane family.[1] Its chemical structure is

characterized by an aromatic A ring, typical of estrogens, and a double bond in the D ring at

position 16.[1]

Table 1: Chemical Identifiers for Estratetraenol
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Identifier Value

IUPAC Name

(8S,9S,13R,14S)-13-methyl-

6,7,8,9,11,12,14,15-

octahydrocyclopenta[a]phenanthren-3-ol[6]

Synonyms
Estra-1,3,5(10),16-tetraen-3-ol, Compound

742[7]

CAS Number 1150-90-9[7]

Molecular Formula C₁₈H₂₂O[7]

Molecular Weight 254.37 g/mol [7]

InChI Key CRMOMCHYBNOFIV-BDXSIMOUSA-N[6]

SMILES
C[C@]12CC[C@H]3--INVALID-LINK--

CCC4=C3C=CC(=C4)O[7]

Table 2: Physicochemical Properties of Estratetraenol

Property Value Reference(s)

Appearance White to pale yellow solid [8]

Melting Point 130-131.5 °C [9][10]

Boiling Point 400.2 °C at 760 mmHg [6][9]

Solubility
Chloroform (Slightly), DMSO

(Slightly), Methanol (Slightly)
[8][9]

Water Solubility
2.706 mg/L at 25 °C

(estimated)
[6]

Purity (typical) ≥98% (HPLC) [8]

Biological Activity and Mechanism of Action
Estratetraenol is classified as a putative human pheromone, a chemical signal that may elicit

behavioral or physiological responses in other individuals of the same species.[2] Its effects are
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reported to be context-dependent and differ based on the sex and sexual orientation of the

recipient.[4][11]

Effects on Social Cognition and Mood
Studies have indicated that exposure to estratetraenol can modulate aspects of social

cognition, particularly in men. Research by Oren et al. (2019) demonstrated that men exposed

to estratetraenol showed improved accuracy on the Interpersonal Perception Task, especially

in discerning intimacy cues.[3] The same study found that estratetraenol enhanced men's

emotional reaction to images of romantic touch.[3] Other studies have suggested that

estratetraenol can influence mood, with some reports of it increasing positive mood in women

and decreasing it in men.[4]

Effects on Sexual Motivation and Perception
Research by Wu et al. (2022) investigated the impact of estratetraenol on sexual motivation in

heterosexual men using a sexual delay discounting task. The findings revealed that

estratetraenol increased the preference for larger, delayed sexual rewards, suggesting a

potential role in enhancing sexual motivation.[6] Furthermore, some studies suggest that

estratetraenol may bias the perception of gender from ambiguous stimuli.[5]

Table 3: Quantitative Data from Behavioral Studies on Estratetraenol
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Study
Experimental
Task

Participants Key Finding(s)
Quantitative
Result(s)

Wu et al. (2022)
Sexual Delay

Discounting Task

76 heterosexual

men

Increased

preference for

larger, delayed

sexual rewards.

Area Under the

Curve (AUC) for

LL choices: -

Estratetraenol: M

= 0.44, SD =

0.26 - Control: M

= 0.38, SD =

0.21 (Paired t-

test: t(75) = 2.11,

p = 0.039)

Oren et al.

(2019)

Picture-Rating

Task (Emotional

Reaction to

Touch)

64 men

Stronger

emotional

reaction to touch

under

estratetraenol

exposure.

Main effect for

compound in

trials depicting

touch: - p =

0.047, ηp² =

0.061

Oren et al.

(2019)

Interpersonal

Perception Task
Men

Improved

accuracy,

particularly in the

"Intimacy"

category.

Specific

quantitative data

on accuracy

scores not

available in the

abstract.

Proposed Signaling Pathway
The precise molecular mechanism by which estratetraenol exerts its effects is not fully

elucidated. While many mammals detect pheromones via the vomeronasal organ (VNO), the

human VNO is largely considered to be non-functional.[12][13] Current evidence suggests that

the effects of putative human pheromones like estratetraenol are mediated through the main

olfactory epithelium (MOE).[14]

The proposed pathway involves the binding of estratetraenol to a G-protein coupled receptor

(GPCR) on the surface of olfactory sensory neurons. This interaction is hypothesized to initiate
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an intracellular signaling cascade, leading to neuronal depolarization and the transmission of a

signal to the brain. Neuroimaging studies have shown that exposure to estratetraenol can

activate specific brain regions, most notably the anterior hypothalamus, in a sex-specific

manner.[5][11] The hypothalamus plays a crucial role in regulating hormones and behaviors

related to reproduction and social bonding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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